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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139

Dowex 50W-X8 is a high-performance, strongly acidic cation exchange resin extensively
utilized across research, pharmaceutical development, and industrial processes.[1][2] Its
reliability and versatility make it an essential tool for purification, separation, and catalysis. This
guide provides an in-depth overview of its technical specifications, mechanism of action, and
key experimental protocols for scientific professionals.

Core Properties and Specifications

Dowex 50W-X8 is composed of a polystyrene matrix cross-linked with 8% divinylbenzene,
providing a balance of porosity, mechanical strength, and chemical stability.[3] The functional
groups are sulfonic acid (-SOsH), which impart strong acidic properties and a high affinity for
cations across a wide pH range.[1] The resin is typically supplied as moist, spherical beads in
various mesh sizes to suit different flow and resolution requirements.[1][4]

Quantitative Data Summary

The key physical and chemical properties of Dowex 50W-X8 are summarized in the table
below for easy reference and comparison.
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Property

Value | Description

Citations

Matrix

Gel-type Styrene

Divinylbenzene Copolymer

[5]

Cross-linkage

8% Divinylbenzene

[3][5]

Functional Group

Sulfonic Acid (-SOsH)

[4]115]

lonic Form (as shipped)

Hydrogen (H*)

[3]

Exchange Capacity

~1.7 meg/mL or eq/L (wetted

bed volume)

[4]

Moisture Content

50-58%

[5]

Particle Size Range

Available in 16-50, 50-100,
100-200, 200-400 mesh

[415](6]

Operating Temperature

~120°C (250°F) suggested

maximum

[7]

Effective across the full pH

H Stabili 1
P v range (0-14) s
Solubility Insoluble in water [8]

Pale cream to beige/brown
Appearance [4][8]

beads or moist spheres

Mechanism of Action: Cation Exchange

The fundamental principle behind Dowex 50W-X8 is a reversible chemical reaction where

cations in a liquid phase are exchanged for cations of like charge on the resin's sulfonic acid

functional groups.[1][9] When the resin is in its hydrogen (H*) form, it will readily release a

proton (H*) in exchange for another cation (e.g., Na*, Ca?*, or cationic organic molecules) from

the surrounding solution, effectively binding the target cation to the resin.
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Start:
As-Shipped Resin

1. Hydration
Soak in deionized water for
several hours to fully swell beads.

2. Washing
Wash with deionized water
to remove fines and impurities.

3. Acid Activation
Treat with ~1 M HCI or H2SOa4
for a few hours.

4. Rinsing
Rinse thoroughly with deionized water
until the effluent is neutral (pH ~7).

End:
Activated H* Form Resin
(Store in deionized water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dowex 50W-X8 Resin: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083139#what-is-dowex-50w-x8-resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

